Cas no 87153-04-6 (4’’-Hydroxy-cilostazol-d5)

• Product Name: 4’’-Hydroxy-cilostazol-d5
• CAS No: 87153-04-6
• MF: C₂₀H₂₇N₅O₃
• MW: 385.460084199905
• CID: 582391
• PubChem ID: 10022985
• Update Time: 2025-09-25

4’’-Hydroxy-cilostazol-d5 Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,3,4-dihydro-6-[4-[1-(trans-4-hydroxycyclohexyl)-1H-tetrazol-5-yl]butoxy]-
• 4”-trans-Hydroxy Cilostazol
• 4’’-Hydroxy-cilostazol-d5
• 3,4-DIHYDRO-6-[4-[1-(TRANS-4-HYDROXYCYCLOHEXYL)-1H-TETRAZOL-5-YL]BUTOXY]-2(1H)-QUINOLINONE
• 6-[4-[1-(4-hydroxycyclohexyl)tetrazol-5-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one
• OPC-13213 (TRANS): 3,4-DIHYDRO-6-[4-[1-(TRANS-4-HYDROXYCYCLOHEXYL)-1H-TETRAZOL-5-YL]BUTOXY]-2-(1H)-QUINOLINONE
• 4'-trans-hydroxycilostazol
• 6-(4-<1-(trans-4-hydroxycyclohexyl)-1H-5-tetrazolyl>butoxy)-2-oxo-1,2,3,4-tetrahydroquinoline
• trans-3,4-Dihydro-6-[4-[1-(4-hydroxycyclohexyl)-1H-tetrazol-5-yl]butoxy]-2(1H)-quinolinone
• 2(1H)-Quinolinone, 3,4-dihydro-6-[4-[1-(4-hydroxycyclohexyl)-1H-tetrazol-5-yl]butoxy]-, trans- (ZCI)
• 3,4-Dihydro-6-[4-[1-(trans-4-hydroxycyclohexyl)-1H-tetrazol-5-yl]butoxy]-2(1H)-quinolinone (ACI)
• 4′-trans-Hydroxycilostazol
• OPC 13213
• trans-4'-hydroxycilostazol
• G76960
• 4'-trans-Hydroxy Cilostazol
• CS-0137104
• AKOS030242967
• DTXSID801343144
• NS00116488
• Q27251565
• opc-13213
• rel-6-(4-(1-((1r,4r)-4-Hydroxycyclohexyl)-1H-tetrazol-5-yl)butoxy)-3,4-dihydroquinolin-2(1H)-one
• UNII-142MZU1X6Q
• HL83KWZ4LH
• HY-137215
• trans-3,4-Dihydro-6-[4-[1-(trans-4-hydroxycyclohexyl)-1H-tetrazol-5-yl]butoxy]-2-(1H)-quinolinone
• 87153-04-6
• 2(1H)-Quinolinone, 3,4-dihydro-6-(4-(1-(trans-4-hydroxycyclohexyl)-1H-tetrazol-5-yl)butoxy)-
• 142MZU1X6Q
• 4'-Hydroxycilostazol, cis-
• Q27279982
• PD118312
• 4'-Hydroxycilostazol, trans-
• OPC 13217
• 2(1H)-Quinolinone, 3,4-dihydro-6-(4-(1-(cis-4-hydroxycyclohexyl)-1H-tetrazol-5-yl)butoxy)-
• OPC13213
• 4-cis-Hydroxy Cilostazol
• UNII-HL83KWZ4LH
• 87153-06-8
• DTXSID30434374
• OPC13217
• GLXC-01922
• 6-(4-(1-(4-hydroxycyclohexyl)-1H-tetrazol-5-yl)butoxy)-3,4-dihydroquinolin-2(1H)-one
• OPC-13217
• cis-4'-hydroxycilostazol

• Inchi： 1S/C20H27N5O3/c26-16-7-5-15(6-8-16)25-19(22-23-24-25)3-1-2-12-28-17-9-10-18-14(13-17)4-11-20(27)21-18/h9-10,13,15-16,26H,1-8,11-12H2,(H,21,27)/t15-,16-
• InChI Key： KFXNZXLUGHLDBB-WKILWMFISA-N
• SMILES： C(C1=NN=NN1[C@@H]1CC[C@@H](O)CC1)CCCOC1C=CC2NC(CCC=2C=1)=O

Computed Properties

• Exact Mass: 385.21100
• Monoisotopic Mass: 385.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Melting Point: 200-202°C
• PSA: 102.16000
• LogP: 2.57350